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Compound of Interest

Compound Name: Boc-Lys(Ac)-AMC

Cat. No.: B558174

For laboratory personnel, including researchers, scientists, and professionals in drug
development, the proper disposal of chemical reagents is a critical component of laboratory
safety and environmental responsibility. This document provides essential safety and logistical
information for the proper disposal of Boc-Lys(Ac)-AMC (Boc-Lysine(acetyl)-7-Amino-4-
methylcoumarin), a fluorogenic substrate for Histone Deacetylases (HDACS).

Summary of Key Safety Information

Boc-Lys(Ac)-AMC is a crystalline powder that is generally considered not to have significant
hazards.[1] However, as with any chemical, it is essential to handle it with care and use
appropriate personal protective equipment (PPE). The usual precautionary measures for
handling chemicals should be followed.[1]

Physical and Chemical Properties

A summary of the quantitative data for Boc-Lys(Ac)-AMC is presented in the table below for

easy reference.
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Property Value Source
Molecular Formula C23H31N306 [2]
Molecular Weight 445.5 g/mol [2]
Appearance Crystalline powder [1]
Color White

Melting Point 156 °C

Purity >96%

Excitation Wavelength 340-360 nm

Emission Wavelength 440-460 nm

Storage Temperature -20°C or below

Step-by-Step Disposal Protocol

The disposal of Boc-Lys(Ac)-AMC, including any unused material and contaminated items,
must adhere to federal, state, and local environmental control regulations. The following
protocol provides a general guideline for its proper disposal.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.
e If there is a risk of generating dust, a dust respirator should be used.

2. Waste Collection:

o Collect waste Boc-Lys(Ac)-AMC and any materials contaminated with it (e.g., pipette tips,
tubes, gloves) in a designated and clearly labeled hazardous waste container.

o Ensure the container is compatible with the chemical and is properly sealed to prevent leaks
or spills.

3. Labeling:
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o Clearly label the waste container with the full chemical name: "Boc-Lys(Ac)-AMC" or "Boc-
Lysine(acetyl)-7-Amino-4-methylcoumarin®.

e Include the CAS number (233691-67-3) and any other information required by your
institution's environmental health and safety (EHS) department.

4. Storage of Waste:

o Store the sealed waste container in a designated hazardous waste accumulation area.

e This area should be secure and away from general laboratory traffic.

5. Scheduling Waste Pickup:

o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
» Do not attempt to dispose of chemical waste down the drain or in the regular trash.

In Case of a Spill:

o Small Spill: Use appropriate tools to carefully sweep or scoop the spilled solid material into a
designated waste disposal container.

o Large Spill: Use a shovel to place the spilled material into a convenient waste disposal
container.

 After collecting the spilled material, decontaminate the area with an appropriate solvent and
cleaning materials. Collect all cleaning materials as hazardous waste.

Experimental Workflow and Disposal Logic

The following diagram illustrates the logical workflow for the use and disposal of Boc-Lys(Ac)-
AMC in a typical laboratory setting.
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Caption: Workflow for the use and proper disposal of Boc-Lys(Ac)-AMC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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